Cas no 1186502-19-1 (1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)-
• CAS No: 1186502-19-1
• MF: C₁₄H₉N₃O₅S
• MW: 331.303361654282
• CID: 833623
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-nitro-1-(phenylsulfonyl)-
• 5-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehy de

• Inchi： InChI=1S/C14H9N3O5S/c18-9-12-7-10-6-11(17(19)20)8-15-14(10)16(12)23(21,22)13-4-2-1-3-5-13/h1-9H
• InChI Key： GXVUDUWEDCVXAH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=CC(=CN=C32)[N+](=O)[O-])C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4